Villosol
Overview
Description
Scientific Research Applications
Constituents and Chemical Structure
Patrinia villosa, a common medicinal plant in China, contains unique constituents including villosol. Research has identified this compound as a new Iridoid laetone, along with other compounds like villosolside, oleanolic acid, and palmitic acid. The structure and stereochemistry of this compound were established through spectral data analysis, derivative preparation, and chemical transformation. These findings highlight the unusual chemical skeleton and structure of this compound, making it a point of interest in scientific research (Xu Cj, Zeng Xy, Yu Dq, 1985).
Anti-Inflammatory Properties
A study on the anti-inflammatory chemical constituents of Patrinia villosa identified this compound among several compounds. This research was directed towards understanding the material basis of the plant's pharmacodynamic action against inflammation. The isolation of this compound and its association with anti-inflammatory properties provides a scientific basis for its use in traditional medicine (Na Li, Bing Zhao, Ya-fang Yu, X. Dong, 2008).
Impact on Plant and Soil Health
In a study assessing the environmental impact of N-Viro (biosolids) application on agricultural land, the presence of this compound was not directly mentioned. However, such studies are relevant to the broader context of plant and soil health, which could be impacted by compounds like this compound present in plants used in agricultural practices. The research focused on the agronomic and environmental impacts, including nutrient and heavy metal analysis in percolated water through the soil (Q. Zaman, T. Esau, Morgan P Roberts, A. Madani, A. Farooque, 2010).
Potential Therapeutic Applications
A recent study discovered this compound as a potent and selective inhibitor of AKT1, suggesting its potential for therapeutic targeting of Oral Squamous Cell Carcinoma (OSCC). This discovery was made through a screening process that identified this compound for its binding affinity and specificity towards AKT1, an important drug target in cancer progression and metastasis. The findings indicate that this compound could be explored further for its therapeutic potential in cancer treatment after clinical validations (M. Adnan, D. Jairajpuri, Muskan Chaddha, M. Khan, D. Yadav, Taj Mohammad, A. Elasbali, W. Abu Al-Soud, Salem Hussain Alharethi, M. Hassan, 2022).
Mechanism of Action
Villosol inhibits the CDKN2A gene to regulate the TP53-PI3K/Akt signaling axis, thereby reversing 5-FU resistance in colorectal cancer (CRC) . Overexpression of CDKN2A activates the PI3K/Akt pathway and induces resistance to 5-FU. This compound’s inhibition of CDKN2A allows CRC/5-FU cells to regain sensitivity to 5-FU .
Future Directions
Changes in CDKN2A gene expression can be used to predict the response of CRC patients to 5-FU therapy . Additionally, inhibiting CDKN2A activation with Villosol may present a new approach to overcoming 5-FU resistance in clinical settings . This suggests that this compound has potential for future research and clinical applications.
Properties
IUPAC Name |
(6R)-10-hydroxy-16,17-dimethoxy-6-prop-1-en-2-yl-2,7,20-trioxapentacyclo[11.8.0.03,11.04,8.014,19]henicosa-1(13),3(11),4(8),9,14,16,18-heptaen-12-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20O7/c1-10(2)14-6-12-16(29-14)7-13(24)21-22(25)20-11-5-17(26-3)18(27-4)8-15(11)28-9-19(20)30-23(12)21/h5,7-8,14,24H,1,6,9H2,2-4H3/t14-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STFNGWNFASVBRR-CQSZACIVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C1CC2=C(O1)C=C(C3=C2OC4=C(C3=O)C5=CC(=C(C=C5OC4)OC)OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=C)[C@H]1CC2=C(O1)C=C(C3=C2OC4=C(C3=O)C5=CC(=C(C=C5OC4)OC)OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90208816 | |
Record name | Villosol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90208816 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
408.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
60077-62-5 | |
Record name | Villosol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0060077625 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Villosol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90208816 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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